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Compound of Interest

Compound Name: DL-cysteine hydrochloride hydrate

Cat. No.: B057344 Get Quote

This technical guide provides an in-depth overview of the core molecular characteristics of DL-
cysteine hydrochloride hydrate, tailored for researchers, scientists, and professionals in drug

development. This document presents key quantitative data, outlines a hypothetical

experimental protocol, and includes visualizations to illustrate molecular structure and potential

laboratory applications.

Core Molecular Data
DL-cysteine hydrochloride is a salt of the non-essential amino acid DL-cysteine. It is commonly

available in its monohydrate form. This compound serves as a crucial component in various

research and development applications, including as a precursor in chemical syntheses and as

a component in cell culture media.

Below is a summary of the key molecular properties for both the monohydrate and anhydrous

forms of DL-cysteine hydrochloride.
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Property
DL-Cysteine Hydrochloride
Monohydrate

DL-Cysteine Hydrochloride
Anhydrous

Molecular Formula
C₃H₇NO₂S·HCl·H₂O[1][2][3] or

C₃H₁₀ClNO₃S[4][5][6]

C₃H₇NO₂S·HCl[7][8] or

C₃H₈ClNO₂S[9]

Molecular Weight
175.63 g/mol [1][4][10][11] or

175.64 g/mol [2][5][12]
157.62 g/mol [7][8]

Synonyms
DL-Cysteine HCl monohydrate,

H-DL-Cys-OH HCl H₂O[4]
L-Cysteine HCl anhydrous[7]

Hypothetical Experimental Protocol: Assessing the
Antioxidant Activity of DL-Cysteine Hydrochloride
Hydrate
This section outlines a detailed methodology for a common in vitro assay to determine the

antioxidant potential of DL-cysteine hydrochloride hydrate.

Objective: To quantify the free radical scavenging activity of DL-cysteine hydrochloride
hydrate using the DPPH (2,2-diphenyl-1-picrylhydrazyl) assay.

Materials:

DL-cysteine hydrochloride monohydrate

DPPH (2,2-diphenyl-1-picrylhydrazyl)

Methanol (analytical grade)

Ascorbic acid (positive control)

96-well microplate

Spectrophotometer (plate reader)

Standard laboratory glassware and pipettes

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.capotchem.com/doc/spec_116797-51-4.do
https://akaalorganics.com/Product%20Catalog/Amino%20Acids/DL-Amino-Acids/hdlcysohhci.html
http://ww.chemblink.com/products/96998-61-7.htm
https://www.hsppharma.com/apis-and-intermediates/dl-cysteine-hydrochloride-monohydrate-cas.html
https://pubchem.ncbi.nlm.nih.gov/compound/12219647
https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C3H7NO2S.ClH.H2O/c4-2(1-7)3(5)6;;/h2,7H,1,4H2,(H,5,6);1H;1H2/t2-;;/m0../s1
https://cymitquimica.com/products/7W-GM1539/l-cysteine-hydrochloride-anhydrous/
https://www.selleckchem.com/products/l-cysteine-hcl.html
https://www.chembk.com/en/chem/L-Cysteine%20hydrochloride%20anhydrous
https://www.capotchem.com/doc/spec_116797-51-4.do
https://www.hsppharma.com/apis-and-intermediates/dl-cysteine-hydrochloride-monohydrate-cas.html
https://www.sigmaaldrich.com/TW/zh/product/sial/c7880
https://www.sigmaaldrich.com/US/en/product/sigma/c8005
https://akaalorganics.com/Product%20Catalog/Amino%20Acids/DL-Amino-Acids/hdlcysohhci.html
https://pubchem.ncbi.nlm.nih.gov/compound/12219647
https://www.lgcstandards.com/US/en/DL-Cysteine-Hydrochloride-Hydrate/p/TRC-C995025
https://cymitquimica.com/products/7W-GM1539/l-cysteine-hydrochloride-anhydrous/
https://www.selleckchem.com/products/l-cysteine-hcl.html
https://www.hsppharma.com/apis-and-intermediates/dl-cysteine-hydrochloride-monohydrate-cas.html
https://cymitquimica.com/products/7W-GM1539/l-cysteine-hydrochloride-anhydrous/
https://www.benchchem.com/product/b057344?utm_src=pdf-body
https://www.benchchem.com/product/b057344?utm_src=pdf-body
https://www.benchchem.com/product/b057344?utm_src=pdf-body
https://www.benchchem.com/product/b057344?utm_src=pdf-body
https://www.benchchem.com/product/b057344?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057344?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Preparation of Stock Solutions:

Prepare a 1 mg/mL stock solution of DL-cysteine hydrochloride monohydrate in methanol.

Prepare a 1 mg/mL stock solution of ascorbic acid in methanol.

Prepare a 0.1 mM solution of DPPH in methanol. Keep this solution in the dark to prevent

degradation.

Assay Protocol:

Create a serial dilution of the DL-cysteine hydrochloride monohydrate stock solution to

obtain concentrations ranging from 10 µg/mL to 500 µg/mL.

In a 96-well microplate, add 100 µL of each sample dilution to separate wells.

Add 100 µL of the 0.1 mM DPPH solution to each well containing the sample.

For the positive control, repeat the serial dilution for ascorbic acid and add DPPH solution.

For the blank, mix 100 µL of methanol with 100 µL of the DPPH solution.

Incubate the plate in the dark at room temperature for 30 minutes.

Data Collection:

Measure the absorbance of each well at 517 nm using a microplate spectrophotometer.

Calculation of Scavenging Activity:

The percentage of DPPH radical scavenging activity is calculated using the following

formula:

% Scavenging Activity = [(Abs_blank - Abs_sample) / Abs_blank] * 100

Where Abs_blank is the absorbance of the DPPH solution without a sample, and

Abs_sample is the absorbance of the sample with the DPPH solution.
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Data Analysis:

Plot the percentage of scavenging activity against the concentration of DL-cysteine

hydrochloride monohydrate to determine the IC₅₀ value (the concentration required to

scavenge 50% of the DPPH radicals).

Visualizations
The following diagrams illustrate the molecular composition and a hypothetical experimental

workflow involving DL-cysteine hydrochloride hydrate.
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Molecular composition of DL-Cysteine Hydrochloride Monohydrate.
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Workflow for DPPH antioxidant assay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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